Cas no 15658-35-2 (6,6'-Dithiodinicotinic acid)

• Product Name: 6,6'-Dithiodinicotinic acid
• CAS No: 15658-35-2
• MF: C₁₂H₈N₂O₄S₂
• MW: 308.332920074463
• MDL: MFCD00006454
• CID: 172333
• PubChem ID: 87568986
• Update Time: 2025-11-01

6,6'-Dithiodinicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 6,6'-dithiobis-
• 6,6'-Dithiodinicotinic Acid
• 6,6'-Dithiobis(3-pyridinecarboxylic Acid)
• 6-[(5-carboxypyridin-2-yl)disulfanyl]pyridine-3-carboxylic acid
• CPDS
• Carboxypyridine disulfide
• 6,6'-Dithionicotinic acid
• 6,6'-Disulfanediyldinicotinic acid
• NSC147758
• Nicotinic acid, 6,6'-dithiodi-
• 3-Pyridinecarboxylic acid, 6,6'-dithiobis-
• 6,6'-Dithiobis-3-pyridinecarboxylic acid
• C12H8N2O4S2
• 5-carboxy-pyridin-2-yl disulphide
• 6,6-Dithiodinicotinic acid
• NCIStruc1_001825
• NCIStruc2
• carboxypyridine-disulfide
• D90084
• 6 pound not6'-Dithiodinicotinic Acid
• D2564
• J-009318
• NCI60_001011
• NS00025085
• NSC-147758
• CCG-37163
• NCGC00014393-02
• HY-W273281
• 6,6 inverted exclamation marka-Dithiodinicotinic acid
• 6, 6'-Dithionicotinic acid
• 6, 6-Dithiodinicotinic acid
• Nicotinic acid,6'-dithiodi-
• SCHEMBL147705
• AKOS015892318
• 6,6'-Dithiodinicotinic acid, technical grade, 85%
• 3-Pyridinecarboxylic acid,6'-dithiobis-
• NCGC00014393
• EINECS 239-729-6
• BRN 0426589
• AS-65400
• MFCD00006454
• 6-[(5-carboxy-2-pyridyl)disulfanyl]pyridine-3-carboxylic acid
• AI3-62508
• 5-22-05-00117 (Beilstein Handbook Reference)
• DTXSID40166098
• 15658-35-2
• NSC 147758
• GSASOFRDSIKDSN-UHFFFAOYSA-N
• FT-0637256
• 6,6'-Dithiobis[3-pyridinecarboxylic acid]
• NCI147758
• NCIStruc2_001273
• CS-0318486
• BP-30136
• 6,6/'-Dithiodinicotinic acid
• CHEMBL1161936
• NCGC00097500-01
• DB-043326
• Nicotinic acid, 6,6'-dithiodi-(8CI)
• 6,6''-Dithiodinicotinic Acid
• BRD-K26530649-001-01-6
• DTXCID6088589
• 6,6'Dithionicotinic acid
• Nicotinic acid, 6,6'dithiodi (8CI)
• Bis(3carboxypyridine) 6,6'disulfide
• Nicotinic acid, 6,6'dithiodi
• 6,6'Dithiobis3pyridinecarboxylic acid
• 3Pyridinecarboxylic acid, 6,6'dithiobis
• 6,6'-Dithiodinicotinic acid

• MDL： MFCD00006454
• Inchi： 1S/C12H8N2O4S2/c15-11(16)7-1-3-9(13-5-7)19-20-10-4-2-8(6-14-10)12(17)18/h1-6H,(H,15,16)(H,17,18)
• InChI Key： GSASOFRDSIKDSN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CN=1)SC1C=CC(C(=O)O)=CN=1
• BRN： 0426589

Computed Properties

• Exact Mass: 307.99300
• Monoisotopic Mass: 307.99254909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 151

Experimental Properties

• Color/Form: Yellow crystals
• Melting Point: 263-265 °C (lit.)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 150.98000
• LogP: 2.67240
• Solubility: Not determined

6,6'-Dithiodinicotinic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：US5684700
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6,6'-Dithiodinicotinic acid

Introduction to 6,6'-Dithiodinicotinic Acid (CAS No. 15658-35-2) and Its Emerging Applications in Chemical Biology

6,6'-Dithiodinicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 15658-35-2, is a sulfur-containing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, featuring a dithiole moiety linked to two nicotinic acid units, exhibits a broad spectrum of potential applications ranging from enzyme inhibition to material science. The presence of disulfide bonds in its molecular structure not only imparts stability but also facilitates participation in redox reactions, making it a promising candidate for various biochemical and pharmaceutical investigations.

The molecular framework of 6,6'-Dithiodinicotinic acid (CAS No. 15658-35-2) consists of two nicotinic acid derivatives connected by a sulfur bridge. This configuration allows the compound to interact with biological targets in multiple ways, including covalent binding and metal coordination. The disulfide bond serves as a critical functional group, enabling the compound to undergo reversible oxidation-reduction cycles, which is particularly relevant in the development of enzyme inhibitors and antioxidants.

Recent advancements in the study of 6,6'-Dithiodinicotinic acid have highlighted its role as a potent inhibitor of various enzymes involved in metabolic pathways. For instance, research has demonstrated its efficacy in targeting poly(ADP-ribose) polymerases (PARPs), which are overactive in conditions such as cancer and neurodegenerative diseases. The ability of 6,6'-Dithiodinicotinic acid (CAS No. 15658-35-2) to inhibit PARP activity without causing significant toxicity has made it a subject of intense interest for drug development.

Moreover, the compound has been explored for its potential applications in material science. The sulfur-rich structure of 6,6'-Dithiodinicotinic acid allows it to form stable complexes with transition metals, leading to the development of novel catalysts and corrosion inhibitors. These materials exhibit enhanced performance due to the synergistic effects between the organic and metal components.

In the realm of chemical biology, 6,6'-Dithiodinicotinic acid (CAS No. 15658-35-2) has been utilized as a tool compound for studying protein-protein interactions. Its ability to covalently modify target proteins provides researchers with a means to dissect complex signaling pathways and identify key regulatory molecules. This approach has been particularly valuable in understanding the mechanisms underlying diseases such as diabetes and inflammation.

The synthesis of 6,6'-Dithiodinicotinic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions has improved the efficiency of its production. These advancements have not only made the compound more accessible but also paved the way for further modifications and derivatization.

One of the most intriguing aspects of 6,6'-Dithiodinicotinic acid is its potential as an anticancer agent. Studies have shown that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating stress signaling pathways. The disulfide bond in its structure plays a crucial role in these processes by facilitating redox-dependent modifications within cellular compartments.

Another area where 6,6'-Dithiodinicotinic acid (CAS No. 15658-35-2) has shown promise is in the development of biosensors. Its ability to undergo distinct spectral changes upon binding with specific analytes makes it an ideal candidate for creating highly sensitive detection systems. These biosensors have applications in environmental monitoring, food safety testing, and medical diagnostics.

The compound's stability under various environmental conditions further enhances its utility in industrial applications. For example, it has been used as an additive in coatings and adhesives to improve their durability and resistance to degradation. This property is particularly valuable in industries where long-term performance is critical.

In conclusion, 6,6'-Dithiodinicotinic acid, with its CAS Number 15658-35-2, represents a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features and functional properties make it an invaluable tool for researchers investigating enzyme mechanisms, drug development, material science, and biosensing applications.